![molecular formula C14H10F3NO2 B2846991 (2E)-3-(furan-2-yl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide CAS No. 304475-91-0](/img/structure/B2846991.png)
(2E)-3-(furan-2-yl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-3-(furan-2-yl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide, also known as furan-2-yl trifluoromethylphenyl prop-2-enamide, is a chemical compound that has gained attention in scientific research due to its potential use in the development of new drugs. The compound has a unique structure that makes it an attractive target for drug discovery, and its synthesis method has been studied extensively. In
Scientific Research Applications
Stereoselective Synthesis
A stereoselective synthesis method has been developed for creating highly functionalized trifluoromethyl 2H-furans. This copper-catalyzed approach facilitates the formation of 2-amino-3-trifluoromethyl-substituted 2H-furan derivatives with a quaternary stereogenic center. These derivatives serve as crucial intermediates for further chemical transformations, highlighting the compound's versatility in organic synthesis (Liang et al., 2020).
Sustainable Material Development
Furan-2,5-dicarboxylic acid (FDCA)-based furanic-aliphatic polyamides, like poly(octamethylene furanamide) (PA8F), have been synthesized as sustainable alternatives to petrochemical-derived polyphthalamides. These materials exhibit promising properties for high-performance applications, indicating the compound's potential in the development of environmentally friendly materials (Jiang et al., 2015).
Novel Azines and Azolotriazines Synthesis
Research on enaminone derivatives incorporating a dibromobenzofuran moiety has led to the synthesis of novel azines and azolotriazines. These compounds, derived from furan-based precursors, underscore the compound's utility in creating diverse heterocyclic compounds with potential applications in pharmaceuticals and materials science (Sanad & Mekky, 2018).
Photophysical Properties
The study of chalcone derivatives, including furan-2-yl variants, has revealed significant insights into their photophysical properties. These investigations are crucial for the development of advanced materials with specific optical characteristics, such as organic light-emitting diodes (OLEDs) and sensors (Kumari et al., 2017).
Synthetic and Reactivity Studies
Synthetic pathways involving furan-2-yl compounds have led to a broad array of chemical reactions, yielding novel compounds with potential applications ranging from medicinal chemistry to material science. These studies provide a foundation for further exploration of the compound's reactivity and application potential (Aleksandrov & El’chaninov, 2017).
properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3NO2/c15-14(16,17)10-3-1-4-11(9-10)18-13(19)7-6-12-5-2-8-20-12/h1-9H,(H,18,19)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOEVSMHNTNZMSQ-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C=CC2=CC=CO2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)NC(=O)/C=C/C2=CC=CO2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.